Cas no 680190-96-9 (tert-Butyl 4-ethynylbenzylcarbamate)

Tert-Butyl 4-ethynylbenzylcarbamate is a specialized organic compound featuring both a carbamate and an ethynyl functional group. Its structure, incorporating a tert-butyloxycarbonyl (Boc) protecting group and an ethynyl-substituted aromatic ring, makes it valuable in synthetic chemistry, particularly in peptide synthesis and click chemistry applications. The Boc group provides selective protection for amines, while the ethynyl moiety enables efficient alkyne-azide cycloaddition reactions. This compound is commonly used as a building block in pharmaceutical and materials science research, offering stability and versatility in multi-step synthetic pathways. Its high purity and well-defined reactivity profile ensure reliable performance in complex molecular transformations.

tert-Butyl 4-ethynylbenzylcarbamate structure

680190-96-9 structure

Product Name:tert-Butyl 4-ethynylbenzylcarbamate

CAS No:680190-96-9

MF:C₁₄H₁₇NO₂

MW:231.290283918381

MDL:MFCD18207366

CID:1088612

PubChem ID:50742303

Update Time:2025-06-11

tert-Butyl 4-ethynylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-ethynylbenzylcarbamate
- tert-butyl N-[(4-ethynylphenyl)methyl]carbamate
- MFCD18207366
- CS-0158559
- tert-butyl (4-ethynylbenzyl)carbamate
- SCHEMBL16862899
- DTXSID70678856
- BCP31451
- tert-Butyl4-ethynylbenzylcarbamate
- AKOS004910678
- tert-Butyl [(4-ethynylphenyl)methyl]carbamate
- EN300-7058161
- BS-17394
- A905595
- Z1505716330
- D70724
- Carbamic acid, [(4-ethynylphenyl)methyl]-, 1,1-dimethylethyl ester
- 680190-96-9
- SY335635
- DB-173434
- N-Boc-1-(4-ethynylphenyl)methanamine
- MDL： MFCD18207366
- Inchi： 1S/C14H17NO2/c1-5-11-6-8-12(9-7-11)10-15-13(16)17-14(2,3)4/h1,6-9H,10H2,2-4H3,(H,15,16)
- InChI Key： ZUTWALFGFAKUHZ-UHFFFAOYSA-N
- SMILES： O(C(NCC1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.125928785g/mol
Monoisotopic Mass: 231.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.3Å²

tert-Butyl 4-ethynylbenzylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR275-50mg	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95+%	50mg	67.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR275-250mg	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95+%	250mg	1897CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR275-1g	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95+%	1g	506.0CNY	2021-07-14
Alichem	A019140715-5g	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	5g	$1474.00	2023-09-01
Alichem	A019140715-10g	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	10g	$2079.68	2023-09-01
Alichem	A019140715-25g	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	25g	$4100.40	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR275-200mg	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95+%	200mg	139.0CNY	2021-07-14
Ambeed	A171344-100mg	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	100mg	$25.0	2025-04-17
Ambeed	A171344-250mg	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	250mg	$34.0	2025-04-17
Ambeed	A171344-1g	tert-Butyl 4-ethynylbenzylcarbamate	680190-96-9	95%	1g	$69.0	2025-04-17